Cas no 16091-18-2 (Dioctyl(maleate) Tin)

• Product Name: Dioctyl(maleate) Tin
• CAS No: 16091-18-2
• MF: C₂₀H₃₆O₄Sn
• MW: 459.207446098328
• MDL: MFCD00040922
• CID: 50328
• Update Time: 2026-05-14

Dioctyl(maleate) Tin Chemical and Physical Properties

Names and Identifiers

• Dioctyl(maleate)tin
• 2,2-Dioctyl-1,3,2-dioxastannepin-4,7-dione
• Di(n-octyl)tin maleate
• Dioctyl tin maleate
• 2,2-dioctyl-1,3,2-dioxastannepine-4,7-dione
• DIOCTYL(MALEATE)TIN, tech-95
• Di-n-octyltin maleate
• Dioctylstannylene maleate
• Estabex U 18
• Mellite 825
• Stannane,dioctyl(maleoyldioxy)
• Thermolite 813
• Dioctyl(maleate) Tin

• MDL： MFCD00040922
• Inchi： InChI=1S/2C8H17.C4H4O4.Sn/c2*1-3-5-7-8-6-4-2;5-3(6)1-2-4(7)8;/h2*1,3-8H2,2H3;1-2H,(H,5,6)(H,7,8);/q;;;+2/p-2/b;;2-1-;
• InChI Key： PZGVVCOOWYSSGB-KWZUVTIDSA-L
• SMILES： [CH2]CCCCCCC.[CH2]CCCCCCC.C(=C/C(=O)[O-])/C(=O)[O-].[Sn+2]

Computed Properties

• Exact Mass: 460.16400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: 87-105°C
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 52.60000
• LogP: 5.80580
• Solubility: Soluble in benzene, ethanol, acetone, insoluble in water.

Dioctyl(maleate) Tin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3288
• Hazard Category Code： R53: it has long-term harmful effects on the aquatic environment. R36/38: irritating to eyes and skin. R48/22: long term exposure or careless swallowing can seriously damage health.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/38
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives